Cas no 6552-55-2 (tert-butyl trityl sulfide)
tert-butyl trityl sulfide structure
Product Name:tert-butyl trityl sulfide
CAS No:6552-55-2
MF:C23H24S
MW:332.501665115356
CID:1689146
PubChem ID:6455152
Update Time:2025-04-21
tert-butyl trityl sulfide Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl trityl sulfide
- Benzene, 1,1',1''-(((1,1-dimethylethyl)thio)methylidyne)tris-
- Sulfide, tert-butyl trityl
- [tert-butylsulfanyl(diphenyl)methyl]benzene
- 6552-55-2
- SCHEMBL12308063
- DTXSID40215818
-
- Inchi: 1S/C23H24S/c1-22(2,3)24-23(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
- InChI Key: DPTCBZNEMCMIET-UHFFFAOYSA-N
- SMILES: S(C(C)(C)C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 332.16002
- Monoisotopic Mass: 332.159871
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3
- XLogP3: 6.5
Experimental Properties
- Density: 1.062
- Boiling Point: 426.9°C at 760 mmHg
- Flash Point: 200.4°C
- Refractive Index: 1.593
- PSA: 0
tert-butyl trityl sulfide Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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